Cas no 1354016-56-0 ((S)-3-(Carboxymethyl-methyl-amino)-piperidine-1-carboxylic acid tert-butyl ester)

• Product Name: (S)-3-(Carboxymethyl-methyl-amino)-piperidine-1-carboxylic acid tert-butyl ester
• CAS No: 1354016-56-0
• MF: C₁₃H₂₄N₂O₄
• MW: 272.340663909912
• CID: 2155563
• Update Time: 2025-10-29

(S)-3-(Carboxymethyl-methyl-amino)-piperidine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• (S)-3-(carboxymethyl-methyl-amino)-piperidine-1-carboxylic acid tert-butyl ester
• (S)-2-((1-(tert-Butoxycarbonyl)piperidin-3-yl)(methyl)amino)acetic acid
• AM96599
• (S)-3-(carboxymethylmethylamino)piperidine-1-carboxylic acid tert-butyl ester
• (S)-3-(Carboxymethyl-methyl-amino)-piperidine-1-carboxylic acid tert-butyl ester

• Inchi： 1S/C13H24N2O4/c1-13(2,3)19-12(18)15-7-5-6-10(8-15)14(4)9-11(16)17/h10H,5-9H2,1-4H3,(H,16,17)/t10-/m0/s1
• InChI Key： YROISFFGKOBCGY-JTQLQIEISA-N
• SMILES： O(C(C)(C)C)C(N1CCC[C@@H](C1)N(C)CC(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 338
• Topological Polar Surface Area: 70.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (S)-3-(Carboxymethyl-methyl-amino)-piperidine-1-carboxylic acid tert-butyl ester

Introduction to (S)-3-(Carboxymethyl-methyl-amino)-piperidine-1-carboxylic acid tert-butyl ester (CAS No. 1354016-56-0)

The compound (S)-3-(Carboxymethyl-methyl-amino)-piperidine-1-carboxylic acid tert-butyl ester, identified by its Chemical Abstracts Service (CAS) number 1354016-56-0, represents a significant advancement in the field of chiral chemistry and pharmaceutical research. This enantiomerically pure compound has garnered considerable attention due to its structural complexity and potential applications in drug development, particularly in the synthesis of biologically active molecules. The piperidine core, a six-membered heterocyclic amine, is a privileged scaffold in medicinal chemistry, frequently employed in the design of small-molecule drugs due to its ability to mimic the conformational flexibility of natural amino acids and its favorable pharmacokinetic properties.

The stereochemistry of this compound, specifically the (S) configuration at the chiral center, is critical for its biological activity. In pharmaceutical sciences, enantiomers often exhibit distinct pharmacological profiles, with one enantiomer being therapeutically active while the other may be inactive or even harmful. The precise stereocontrol achieved in the synthesis of (S)-3-(Carboxymethyl-methyl-amino)-piperidine-1-carboxylic acid tert-butyl ester underscores its value as a building block for chiral drugs. Recent advancements in asymmetric synthesis methodologies have enabled the efficient production of enantiomerically pure compounds like this one, facilitating the development of novel therapeutics with improved efficacy and reduced side effects.

The presence of both a carboxymethyl group and a tert-butyl ester in the molecule introduces unique functional handles that can be exploited in medicinal chemistry. The carboxymethyl group can participate in further derivatization reactions, such as coupling with amines or carboxylates, allowing for the construction of more complex molecular architectures. Meanwhile, the tert-butyl ester serves as a protecting group for the carboxylic acid moiety, preventing unwanted side reactions during synthetic manipulations. This dual functionality makes (S)-3-(Carboxymethyl-methyl-amino)-piperidine-1-carboxylic acid tert-butyl ester a versatile intermediate in drug discovery pipelines.

Recent studies have highlighted the importance of piperidine derivatives in the treatment of various diseases, including neurological disorders, cancer, and infectious diseases. For instance, piperidine-based compounds have been investigated as potential inhibitors of protein-protein interactions and as modulators of ion channels. The specific arrangement of functional groups in (S)-3-(Carboxymethyl-methyl-amino)-piperidine-1-carboxylic acid tert-butyl ester may confer unique interactions with biological targets, making it a promising candidate for further exploration in drug development. Researchers have leveraged computational modeling and high-throughput screening to identify potential binding sites on biological targets for this compound, which could guide future synthetic efforts toward more potent and selective drug candidates.

The synthesis of chiral piperidine derivatives often presents significant challenges due to their sensitivity to racemization under harsh conditions. However, modern synthetic strategies have enabled the efficient preparation of enantiomerically pure compounds like (S)-3-(Carboxymethyl-methyl-amino)-piperidine-1-carboxylic acid tert-butyl ester through catalytic asymmetric methods or chiral auxiliary-assisted approaches. These methodologies not only improve yield and purity but also enhance scalability for industrial applications. The tert-butyl ester group can be readily removed under mild acidic conditions to regenerate the free carboxylic acid functionality, providing flexibility in downstream synthetic transformations.

In conclusion, (S)-3-(Carboxymethyl-methyl-amino)-piperidine-1-carboxylic acid tert-butyl ester (CAS No. 1354016-56-0) is a structurally sophisticated compound with significant potential in pharmaceutical research. Its chiral piperidine core and functionalized side chains make it an attractive intermediate for drug development. Recent advancements in synthetic chemistry and computational biology continue to expand its applications, positioning this compound as a valuable tool for medicinal chemists seeking to design novel therapeutics with improved efficacy and selectivity.